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Compound of Interest

Compound Name:
Methyl 3,5-difluoro-2-

nitrobenzoate

CAS No.: 910123-09-0

Cat. No.: B3030463

Get Quote

This guide provides a comprehensive technical overview of Methyl 3,5-difluoro-2-
nitrobenzoate, a key chemical intermediate in modern organic synthesis and pharmaceutical

research. We will delve into its chemical identity, synthesis, physicochemical properties,

characteristic reactivity, and applications, with a focus on the underlying scientific principles that

guide its use in the laboratory.

Core Chemical Identity and Physicochemical
Properties
Methyl 3,5-difluoro-2-nitrobenzoate is an aromatic compound distinguished by a

trifunctionalized benzene ring, incorporating an ester, a nitro group, and two fluorine atoms.

This unique arrangement of electron-withdrawing groups imparts specific reactivity and makes

it a valuable building block for more complex molecular architectures.

Table 1: Key Identifiers and Properties
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Property Value Source

CAS Number 910123-09-0 [1]

IUPAC Name
methyl 3,5-difluoro-2-

nitrobenzoate
[1]

Molecular Formula C₈H₅F₂NO₄ [1]

Molecular Weight 217.13 g/mol [1]

Purity Typically ≥95% [1]

Appearance Solid (form may vary)

Storage
Store at room temperature in a

dry, tightly closed container.
[1]

While detailed experimental data for some physical properties like melting and boiling points

are not widely published, they can be estimated based on analogous structures. The presence

of polar groups suggests a relatively high melting point for a molecule of its size.

Synthesis and Mechanistic Considerations
The synthesis of Methyl 3,5-difluoro-2-nitrobenzoate can be approached through several

routes, primarily involving either the esterification of the corresponding carboxylic acid or the

nitration of a difluorinated methyl benzoate precursor. The choice of method often depends on

the availability and cost of starting materials.

Preferred Synthetic Route: Esterification of 3,5-difluoro-
2-nitrobenzoic acid
A common and reliable method involves the acid-catalyzed esterification of 3,5-difluoro-2-

nitrobenzoic acid with methanol. This is a classic Fischer esterification reaction.

Reaction Scheme:

Causality in Experimental Design:
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Acid Catalyst: A strong acid catalyst, such as sulfuric acid (H₂SO₄) or thionyl chloride

(SOCl₂), is essential to protonate the carbonyl oxygen of the carboxylic acid. This protonation

increases the electrophilicity of the carbonyl carbon, making it more susceptible to

nucleophilic attack by the weakly nucleophilic methanol.

Excess Methanol: The reaction is an equilibrium process. To drive the equilibrium towards

the product side (Le Châtelier's principle), methanol is typically used in large excess, often

serving as the solvent.

Removal of Water: While not always necessary if a large excess of alcohol is used, removing

the water byproduct can also shift the equilibrium to favor ester formation.

Temperature: Heating the reaction mixture to reflux increases the reaction rate, allowing the

equilibrium to be reached more quickly.

Experimental Protocol: Fischer Esterification
Objective: To synthesize Methyl 3,5-difluoro-2-nitrobenzoate from 3,5-difluoro-2-nitrobenzoic

acid.

Materials:

3,5-difluoro-2-nitrobenzoic acid

Methanol (anhydrous)

Concentrated Sulfuric Acid (H₂SO₄)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Organic solvent for extraction (e.g., ethyl acetate or dichloromethane)

Round-bottom flask, condenser, heating mantle, separatory funnel, rotary evaporator.
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Procedure:

Reaction Setup: In a round-bottom flask, dissolve 3,5-difluoro-2-nitrobenzoic acid in an

excess of methanol.

Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to

the solution while stirring.

Reflux: Attach a condenser and heat the mixture to reflux for several hours. The reaction

progress can be monitored by Thin Layer Chromatography (TLC).

Work-up:

Cool the reaction mixture to room temperature.

Remove the excess methanol using a rotary evaporator.

Dissolve the residue in an organic solvent like ethyl acetate.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the filtrate under reduced pressure to yield the crude product.

Purification: If necessary, the crude product can be purified by recrystallization or column

chromatography.

Synthesis Workflow Visualization
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Caption: Fischer Esterification workflow for the synthesis of Methyl 3,5-difluoro-2-
nitrobenzoate.

Key Reactivity and Applications in Drug Discovery
The utility of Methyl 3,5-difluoro-2-nitrobenzoate as a synthetic intermediate stems from the

distinct reactivity of its functional groups.

Reduction of the Nitro Group
The most significant transformation is the reduction of the nitro group to an amine. This

reaction opens up a vast array of subsequent chemical modifications.

Reaction Scheme:

Common Reducing Agents and Rationale:

Catalytic Hydrogenation (H₂, Pd/C): This is a clean and efficient method. Palladium on

carbon is a heterogeneous catalyst that facilitates the addition of hydrogen across the

nitrogen-oxygen bonds.
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Metal/Acid Systems (e.g., SnCl₂/HCl, Fe/HCl): These are classic methods for nitro group

reduction. The metal acts as the electron donor, and the acid provides the protons.

The resulting aniline (Methyl 2-amino-3,5-difluorobenzoate) is a versatile intermediate. The

amino group can undergo acylation to form amides, alkylation, or be used as a nucleophile in

the construction of heterocyclic rings, which are common scaffolds in medicinal chemistry.

Role of Fluorine Atoms in Drug Design
The two fluorine atoms are not merely passive substituents. In drug development, the strategic

incorporation of fluorine can significantly enhance the pharmacokinetic and pharmacodynamic

properties of a molecule:

Metabolic Stability: The carbon-fluorine bond is very strong. Replacing a C-H bond with a C-

F bond at a site susceptible to metabolic oxidation (e.g., by Cytochrome P450 enzymes) can

block this metabolic pathway, thereby increasing the drug's half-life.

Membrane Permeability: Fluorine can increase the lipophilicity of a molecule, which can

improve its ability to cross cell membranes.

Binding Affinity: Fluorine can alter the electronic properties (pKa) of nearby functional groups

or participate in favorable interactions (e.g., hydrogen bonds, dipole-dipole interactions) with

the target protein, potentially increasing binding affinity.

Application Logic Visualization
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Caption: Synthetic utility of Methyl 3,5-difluoro-2-nitrobenzoate in generating complex

bioactive molecules.

Safety and Handling
As with any chemical reagent, proper safety precautions are paramount. While a specific,

comprehensive toxicological profile for Methyl 3,5-difluoro-2-nitrobenzoate is not thoroughly

established, data from analogous nitroaromatic and fluoroaromatic compounds suggest the

following guidelines.
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Table 2: Hazard and Safety Information

Category Recommendation

Personal Protective Equipment (PPE)
Wear chemical-resistant gloves, safety goggles,

and a lab coat.

Handling

Handle in a well-ventilated area or a chemical

fume hood. Avoid generating dust. Avoid contact

with skin, eyes, and clothing.

Inhalation May cause respiratory tract irritation.

Skin Contact May cause skin irritation.

Eye Contact May cause serious eye irritation.

Ingestion Harmful if swallowed.

Storage
Store in a tightly closed container in a dry and

cool place.

This information is based on general knowledge of similar chemical structures and should be

supplemented by a thorough review of the specific Safety Data Sheet (SDS) provided by the

supplier.

Conclusion
Methyl 3,5-difluoro-2-nitrobenzoate is a strategically designed chemical intermediate that

offers synthetic chemists a reliable entry point for constructing complex molecules. Its value lies

in the orthogonal reactivity of its functional groups—the readily reducible nitro group, the stable

ester, and the pharmacokinetically advantageous fluorine atoms. Understanding the principles

behind its synthesis and subsequent transformations enables researchers in drug discovery

and materials science to leverage its full potential in creating novel and functional chemical

entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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